2,3-Dichloro-6,7-difluoroquinoxaline
Overview
Description
2,3-Dichloro-6,7-difluoroquinoxaline, also known as 2,3-DCQ, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound with a unique chemical structure, which has made it an attractive target for researchers. The compound has been studied for its potential applications in the fields of biochemistry, pharmacology, and toxicology.
Scientific Research Applications
Application in Organic Solar Cells
2,3-Dichloro-6,7-difluoroquinoxaline has been utilized in the development of organic solar cells. A specific derivative, 2,3-didodecyl-6,7-difluoroquinoxaline, was prepared and used to create electron acceptor–donor–acceptor materials. This derivative introduces electron-withdrawing fluorine atoms into the quinoxaline unit, which contributes to improved energy levels and higher voltage outputs in the solar cells (Kong et al., 2021).
Role in Nucleophilic Substitution Reactions
2,3-Dichloro-6,7-difluoroquinoxaline has been studied for its reactivity in nucleophilic substitution reactions. These reactions, involving cycloalkylimines, hydrazine, sodium hydroxide, and alkoxides, have shown the potential for substituting one or two fluoro atoms depending on the nature of the nucleophiles (Charushin et al., 2001).
Antimicrobial Activity
Several new quinoxalines, synthesized through functionalization of 2,3-dichloroquinoxaline, have shown significant antimicrobial activity. The compounds display considerable activity against various bacterial species and fungal strains, indicating the potential of 2,3-dichloro-6,7-difluoroquinoxaline derivatives in antimicrobial applications (El-Atawy et al., 2019).
Regioselective Synthesis and Biological Studies
The molecule has been employed in the regioselective synthesis of 2,3-disubstituted-6-aminoquinoxalines, which are important for further biological studies. This synthesis approach highlights the versatility of 2,3-dichloro-6,7-difluoroquinoxaline in producing compounds with specific structural features for potential use in various biological applications (Lee et al., 2013).
properties
IUPAC Name |
2,3-dichloro-6,7-difluoroquinoxaline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2Cl2F2N2/c9-7-8(10)14-6-2-4(12)3(11)1-5(6)13-7/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMQLMJCICYOHDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1F)F)N=C(C(=N2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2Cl2F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20443450 | |
Record name | 2,3-DICHLORO-6,7-DIFLUOROQUINOXALINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20443450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dichloro-6,7-difluoroquinoxaline | |
CAS RN |
91895-30-6 | |
Record name | 2,3-Dichloro-6,7-difluoroquinoxaline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=91895-30-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-DICHLORO-6,7-DIFLUOROQUINOXALINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20443450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.